Cas no 744211-25-4 (2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enamide)

• Product Name: 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enamide
• CAS No: 744211-25-4
• MF: C₂₁H₁₃F₃N₂O₂S
• MW: 414.400334119797
• CID: 6256095
• PubChem ID: 2094524
• Update Time: 2024-01-06

2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z44313556
• 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enamide
• EN300-26608745
• 744211-25-4

• Inchi： 1S/C21H13F3N2O2S/c22-15-3-1-13(2-4-15)19-10-7-17(28-19)11-14(12-25)20(27)26-16-5-8-18(9-6-16)29-21(23)24/h1-11,21H,(H,26,27)/b14-11+
• InChI Key： AHLBZQDPZGMKFZ-SDNWHVSQSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)NC(/C(/C#N)=C/C1=CC=C(C2C=CC(=CC=2)F)O1)=O

Computed Properties

• Exact Mass: 414.06498332g/mol
• Monoisotopic Mass: 414.06498332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 91.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides